4-(3-Phosphonopropyl)piperazine-2-carboxylic acid hydrochloride

• Molecular Formula: C8H18ClN2O5P
• Molecular Weight: 288.66 g/mol
• IUPAC Name: 4-(3-phosphonopropyl)piperazine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C8H17N2O5P.ClH/c11-8(12)7-6-10(4-2-9-7)3-1-5-16(13,14)15;/h7,9H,1-6H2,(H,11,12)(H2,13,14,15);1H
• InChI Key: PIDONGCOHWYUJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(N1)C(=O)O)CCCP(=O)(O)O.Cl

Description

Preparation Methods

The synthesis of 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid hydrochloride involves several steps. One common method includes the selective N-4 alkylation of piperazine-2-carboxylic acid esters . The reaction conditions typically involve the use of appropriate solvents and catalysts to facilitate the alkylation process. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

4-(3-Phosphonopropyl)piperazine-2-carboxylic acid hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using suitable reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(3-Phosphonopropyl)piperazine-2-carboxylic acid hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biological systems.

Medicine: It has been investigated for its potential therapeutic effects, particularly as an antagonist of N-methyl-D-aspartate (NMDA) receptors.

Industry: The compound is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-Phosphonopropyl)piperazine-2-carboxylic acid hydrochloride involves its interaction with specific molecular targets, such as NMDA receptors . By binding to these receptors, the compound can modulate their activity and influence various physiological processes. The pathways involved in its mechanism of action are complex and depend on the specific biological context in which the compound is used.

Comparison with Similar Compounds

4-(3-Phosphonopropyl)piperazine-2-carboxylic acid hydrochloride can be compared with other similar compounds, such as:

3-(2-carboxypiperazin-4-yl)propyl-1-phosphonic acid: This compound shares a similar structure and has comparable biological activities.

4-(3-phosphonoprop-2-enyl)piperazine-2-carboxylic acid: Another related compound with similar properties and applications.